Ethyl 4-((4-((4-(5-methylfuran-2-yl)thiazol-2-yl)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, 1H-NMR and 13C-NMR can provide information about the hydrogen and carbon atoms in the molecule . Infrared (IR) spectroscopy can provide information about the functional groups present in the molecule .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be determined using various techniques. For instance, NMR can provide information about the chemical environment of the atoms in the molecule . IR spectroscopy can provide information about the functional groups present in the molecule . The exact mass of the molecule can be determined using mass spectrometry .Scientific Research Applications
Antibacterial Efficacy
Thiazole-containing compounds have been synthesized and tested for their antibacterial efficacy against a spectrum of microbiological species . The antibacterial properties of these compounds make them potential candidates for the development of new antibiotics.
Anti-inflammatory Activities
Compounds containing a thiazole ring have shown significant anti-inflammatory activities . This suggests that they could be used in the development of drugs for treating inflammatory diseases.
Analgesic Properties
In addition to their anti-inflammatory activities, thiazole derivatives have also demonstrated analgesic properties . This means they could potentially be used in pain management.
Antioxidant Properties
Dihydropyrimidinone (DHPM) derivatives, which can be synthesized from thiazole-containing compounds, have shown antioxidant properties . Antioxidants are crucial in protecting the body from damage by free radicals, and thus these compounds could be used in the development of antioxidant drugs.
Anticancer Activities
DHPM derivatives have also been associated with anticancer activities . They could potentially be used in the development of new anticancer drugs.
Antihypertensive Activities
DHPM derivatives have shown antihypertensive activities . This suggests that they could be used in the treatment of hypertension.
Future Directions
Thiazole derivatives, including this compound, have a wide range of biological activities and are therefore of interest in the development of new therapeutic agents for a variety of pathological conditions . Future research could focus on further exploring the biological activities of this compound and developing new drugs based on its structure .
properties
IUPAC Name |
ethyl 4-[4-[[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N4O6S2/c1-3-31-22(28)25-10-12-26(13-11-25)34(29,30)17-7-5-16(6-8-17)20(27)24-21-23-18(14-33-21)19-9-4-15(2)32-19/h4-9,14H,3,10-13H2,1-2H3,(H,23,24,27) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KSKKRYAXODIQGR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC(=CS3)C4=CC=C(O4)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N4O6S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
504.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-((4-((4-(5-methylfuran-2-yl)thiazol-2-yl)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate | |
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